Cas no 2138211-86-4 (4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde)

• Product Name: 4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde
• CAS No: 2138211-86-4
• MF: C₁₆H₁₅BrO
• MW: 303.193703889847
• CID: 6273682
• PubChem ID: 165793670
• Update Time: 2025-10-29

4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-738906
• 2138211-86-4
• 4-[3-(bromomethyl)phenyl]-2,5-dimethylbenzaldehyde
• 4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde

• Inchi： 1S/C16H15BrO/c1-11-7-16(12(2)6-15(11)10-18)14-5-3-4-13(8-14)9-17/h3-8,10H,9H2,1-2H3
• InChI Key： YHQLJYJJVXXYSY-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)C1C=C(C)C(C=O)=CC=1C

Computed Properties

• Exact Mass: 302.03063g/mol
• Monoisotopic Mass: 302.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde

Comprehensive Overview of 4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde (CAS No. 2138211-86-4)

4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde (CAS No. 2138211-86-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique bromomethyl and aldehyde functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a 2,5-dimethylbenzaldehyde core, makes it particularly valuable for constructing advanced materials and bioactive molecules.

In recent years, the demand for 4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde has surged due to its applications in the development of small-molecule inhibitors and photoactive materials. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways. The compound's bromomethyl group allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

One of the most frequently asked questions about CAS No. 2138211-86-4 revolves around its stability and storage conditions. Proper handling and storage are critical to maintaining the integrity of this compound. It is recommended to store it in a cool, dry environment, away from light and moisture, to prevent degradation. Additionally, its solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), makes it a convenient choice for laboratory use.

The synthesis of 4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde typically involves multi-step organic reactions, including Friedel-Crafts acylation and bromination. These processes require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), are employed to confirm the compound's structure and purity.

From an environmental and sustainability perspective, the production and use of 4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde align with the growing emphasis on green chemistry. Researchers are actively investigating greener synthetic routes and alternative reagents to minimize waste and reduce the environmental footprint of its production. This aligns with the broader industry trend toward sustainable and eco-friendly chemical processes.

In the context of material science, CAS No. 2138211-86-4 has shown promise in the development of organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Its ability to form stable intermediates and participate in cross-coupling reactions makes it a valuable building block for constructing conjugated polymers and other advanced materials.

Another area of interest is the compound's potential role in catalysis. The aldehyde and bromomethyl functionalities can act as ligands or precursors for catalytic systems, enabling efficient transformations in organic synthesis. This has led to its inclusion in studies focused on asymmetric catalysis and C-C bond formation.

For researchers and industry professionals seeking detailed information about 4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde, it is essential to consult reliable sources, such as peer-reviewed journals and chemical databases. The compound's Safety Data Sheet (SDS) provides critical information on handling, hazards, and regulatory compliance, ensuring safe and responsible use in laboratory and industrial settings.

In summary, 4-[3-(Bromomethyl)phenyl]-2,5-dimethylbenzaldehyde (CAS No. 2138211-86-4) is a multifaceted compound with broad applications in pharmaceuticals, material science, and organic synthesis. Its unique structural features and reactivity make it a valuable tool for researchers pushing the boundaries of chemical innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and therapeutic developments.